Cas no 105049-00-1 (5,7-Dinitro-1-phenylbenzotriazole)

• Product Name: 5,7-Dinitro-1-phenylbenzotriazole
• CAS No: 105049-00-1
• MF: C₁₂H₇N₅O₄
• MW: 285.215081453323
• CID: 2874970
• Update Time: 2023-08-10

5,7-Dinitro-1-phenylbenzotriazole Chemical and Physical Properties

Names and Identifiers

• 5,7-dinitro-1-phenylbenzotriazole
• 5,7-Dinitro-1-phenylbenzotriazole

• Inchi： 1S/C12H7N5O4/c18-16(19)9-6-10-12(11(7-9)17(20)21)15(14-13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： KCLQRJZZIUCHLV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1N(C1C=CC=CC=1)N=N2)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 417
• XLogP3: 2.4
• Topological Polar Surface Area: 122